Cas no 2228873-76-3 (1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol)

• Product Name: 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol
• CAS No: 2228873-76-3
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6031073
• PubChem ID: 165644278
• Update Time: 2025-06-12

1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1905409
• 1-[2-(3-bromothiophen-2-yl)ethyl]cyclopropan-1-ol
• 2228873-76-3
• 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C9H11BrOS/c10-7-2-6-12-8(7)1-3-9(11)4-5-9/h2,6,11H,1,3-5H2
• InChI Key： HVTBUBCFQHETDX-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CCC1(CC1)O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol

Recent Advances in the Study of 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol (CAS: 2228873-76-3)

The compound 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol (CAS: 2228873-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of both a bromothiophene moiety and a cyclopropanol group in its structure makes it a valuable scaffold for the design of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors. The research team utilized 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol to synthesize a series of analogs that showed promising activity against protein kinases implicated in cancer progression. The study reported IC50 values in the nanomolar range for several of these derivatives, suggesting their potential as lead compounds for anticancer drug development.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. Recent in vitro studies have shown that derivatives of 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol can effectively interfere with protein-protein interactions critical for cell proliferation and survival. These findings were corroborated by molecular docking studies, which identified specific binding pockets where the compound and its analogs interact with target proteins.

From a pharmacological perspective, researchers have made significant progress in understanding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound. Recent pharmacokinetic studies in animal models have demonstrated favorable bioavailability and tissue distribution profiles for several derivatives, addressing previous concerns about metabolic stability. These advancements have paved the way for further preclinical evaluation of these compounds as potential therapeutic agents.

The safety profile of 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol and its derivatives has also been a focus of recent research. Comprehensive toxicological assessments have shown that these compounds exhibit acceptable safety margins in preliminary studies, with minimal off-target effects observed at therapeutic concentrations. However, researchers emphasize the need for more extensive safety evaluations before clinical translation.

Looking forward, the scientific community anticipates that 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol will continue to play a pivotal role in medicinal chemistry research. Its structural features offer numerous opportunities for chemical modification, enabling the development of diverse therapeutic agents. Current research efforts are focused on exploring its potential in addressing unmet medical needs, particularly in the areas of oncology, inflammation, and neurological disorders.

In conclusion, 1-[2-(3-Bromothiophen-2-yl)ethyl]cyclopropan-1-ol (CAS: 2228873-76-3) represents a promising chemical entity with significant potential in drug discovery and development. The recent advancements in understanding its biological activities and pharmacological properties underscore its value as a versatile scaffold for the creation of novel therapeutic agents. As research in this area continues to evolve, we can expect to see more innovative applications of this compound in addressing complex medical challenges.